IGF-1R Inhibitor
  • GSK1838705A
    GSK1838705A
    • Cat. No.:
    • B032306
    • CAS No.:
    • 1186659-59-5
    • Molecular Formula:
    • C27H27FN8O3
    • Molecular Weight:
    • 530.6 g/mol
    Description
    GSK1838705A, also known as GSK1838705A, is a useful research compound. Its molecular formula is C27H27FN8O3 and its molecular weight is 530.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
    - +
  • Ceritinib
    Ceritinib
    • Cat. No.:
    • B560025
    • CAS No.:
    • 1032900-25-6
    • Molecular Formula:
    • C28H36ClN5O3S
    • Molecular Weight:
    • 558.1 g/mol
    Description
    Ceritinib is a Kinase Inhibitor. The mechanism of action of ceritinib is as a Tyrosine Kinase Inhibitor, and Cytochrome P450 3A Inhibitor, and Cytochrome P450 2C9 Inhibitor.
    Ceritinib is a small molecule tyrosine kinase receptor inhibitor and antineoplastic agent that is used in the therapy of selected forms of advanced non-small cell lung cancer (NSCLC). Ceritinib is associated with a moderate rate of serum aminotransferase elevations during therapy and rare instances of clinically apparent acute liver injury.
    Ceritinib is an orally available inhibitor of the receptor tyrosine kinase activity of anaplastic lymphoma kinase (ALK) with antineoplastic activity. Upon administration, ceritinib binds to and inhibits wild-type ALK kinase, ALK fusion proteins and ALK point mutation variants. Inhibition of ALK leads to both the disruption of ALK-mediated signaling and the inhibition of cell growth in ALK-overexpressing tumor cells. ALK belongs to the insulin receptor superfamily and plays an important role in nervous system development. ALK dysregulation and gene rearrangements are associated with a variety of tumor cell types.
    CERITINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2014 and has 3 approved and 10 investigational indications.
    an anaplastic lymphoma kinase inhibito"> Ceritinib is a member of the class of aminopyrimidines that is 2,6-diamino-5-chloropyrimidine in which the amino groups at positions 2 and 6 are respectively carrying 2-methoxy-4-(piperidin-4-yl)-5-methylphenyl ...
    - +
  • AZ7550
    AZ7550
    • Cat. No.:
    • B560540
    • CAS No.:
    • 1421373-99-0
    • Molecular Formula:
    • C27H31N7O2
    • Molecular Weight:
    • 485.6 g/mol
    Description
    AZ7550 is a circulating active metabolite of AZD9291 and can reduce the activity of IGF1R with an IC50 of 1.6 μM.
    - +
  • BMS 695735
    BMS 695735
    • Cat. No.:
    • B606243
    • CAS No.:
    • 1054315-48-8
    • Molecular Formula:
    • C26H31ClFN7O
    • Molecular Weight:
    • 512.0 g/mol
    Description
    BMS-695735 is a benzimidazole inhibitor of the insulin-like growth factor-1 receptor with broad spectrum in vivo antitumor activity. BMS-695735 was found to have potent CYP3A4 inhibition, CYP3A4 induction mediat...
    - +
  • GSK2163632A
    GSK2163632A
    • Cat. No.:
    • B1672367
    • CAS No.:
    • Molecular Formula:
    • C27H32N8O3S
    • Molecular Weight:
    • 548.7 g/mol
    Description
    GSK2163632A is an insulin-like growth factor 1 receptor inhibitor. It acts by binding to a novel region of the GRK active site cleft that could likely be exploited to achieve more selectivity....
    - +
  • PQ401
    PQ401
    • Cat. No.:
    • B1677983
    • CAS No.:
    • 196868-63-0
    • Molecular Formula:
    • C18H16ClN3O2
    • Molecular Weight:
    • 341.8 g/mol
    Description
    1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-4-quinolinyl)urea is a member of quinolines.
    an IGF receptor type I antagonist;  structure in first source
    - +
  • NVP-TAE 226
    NVP-TAE 226
    • Cat. No.:
    • B1684528
    • CAS No.:
    • 761437-28-9
    • Molecular Formula:
    • C23H25ClN6O3
    • Molecular Weight:
    • 468.9 g/mol
    Description
    2-[[5-chloro-2-[2-methoxy-4-(4-morpholinyl)anilino]-4-pyrimidinyl]amino]-N-methylbenzamide is a member of morpholines.
    - +
  • XL228
    XL228
    • Cat. No.:
    • B8049575
    • CAS No.:
    • 952306-27-3
    • Molecular Formula:
    • C22H31N9O
    • Molecular Weight:
    • 437.5 g/mol
    Description
    XL228 is a novel anticancer compound designed to inhibit the insulin-like growth factor type-1 receptor (IGF1R), Src and Abl tyrosine kinases – targets that play crucial roles in cancer cell proliferation, survi...
    - +
  • KW-2450 free base
    KW-2450 free base
    • Cat. No.:
    • B10827686
    • CAS No.:
    • 904899-25-8
    • Molecular Formula:
    • C28H29N5O3S
    • Molecular Weight:
    • 515.6 g/mol
    Description
    KW-2450 FREE BASE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
    - +
  • IGF-1R inhibitor-2
    IGF-1R inhibitor-2
    • Cat. No.:
    • B15143452
    • CAS No.:
    • Molecular Formula:
    • C24H24FN7O2
    • Molecular Weight:
    • 461.5 g/mol
    Description
    IGF-1R inhibitor-2 is a useful research compound. Its molecular formula is C24H24FN7O2 and its molecular weight is 461.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IGF-1R inhibitor-2 su...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img